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Compound of Interest

Compound Name: Monomethyl adipate

Cat. No.: B1677414 Get Quote

Introduction

Monomethyl adipate (MMA), identified by CAS number 627-91-8, is an organic chemical

compound classified as a monoester of adipic acid.[1] Its chemical structure, featuring both a

carboxylic acid and a methyl ester functional group, makes it a versatile bifunctional molecule.

[2] This unique characteristic renders it a valuable synthetic intermediate in various chemical

processes and a subject of interest in academic and industrial research.[2][3][4][5] This

document provides a comprehensive overview of the physicochemical properties,

spectroscopic data, safety protocols, and key applications of monomethyl adipate, with a

focus on its relevance to researchers and professionals in drug development.

Physicochemical Properties
Monomethyl adipate is typically a colorless liquid at room temperature.[6] Its core physical

and chemical characteristics are summarized in the table below. These properties are crucial

for its handling, storage, and application in experimental settings.
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Property Value Source(s)

CAS Number 627-91-8 [1][3][7][8]

Molecular Formula C₇H₁₂O₄ [3][5][8][9]

Molecular Weight 160.17 g/mol [3][5][9]

Appearance Colorless Liquid / Oil [3][6]

Melting Point 7-9 °C [1][8]

Boiling Point 162 °C at 10 mmHg [1][8]

Density 1.081 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.439 - 1.443 [7][8]

Flash Point >110 °C (>230 °F) [7][8]

Water Solubility Not miscible or difficult to mix [1]

InChI Key
UOBSVARXACCLLH-

UHFFFAOYSA-N
[9]

Spectroscopic Data
Spectroscopic analysis is fundamental to confirming the identity and purity of monomethyl
adipate. The following data are compiled from various sources.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy is a key technique for structural elucidation. The proton NMR spectrum

provides distinct signals corresponding to the different hydrogen environments within the

molecule.[2]
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Chemical Shift
(δ) ppm

Integration Multiplicity Assignment Source(s)

~11.4 1H Broad Singlet
Carboxylic Acid

(-COOH)
[10]

3.677 3H Singlet
Methyl Ester (-

OCH₃)
[10]

2.36 - 2.38 4H Multiplet
-CH₂ adjacent to

C=O
[10]

1.63 - 1.75 4H Multiplet
Central -CH₂

groups
[10]

Note: Spectra are typically recorded in CDCl₃. Shift values may vary slightly depending on the

solvent and instrument.

Infrared (IR) Spectroscopy & Mass Spectrometry
Infrared (IR) Spectrum: The IR spectrum of monomethyl adipate shows characteristic

absorption bands for the carbonyl groups (C=O) of both the ester and the carboxylic acid, as

well as C-H stretching vibrations.[2][9]

Mass Spectrum: Electron ionization mass spectrometry data for monomethyl adipate is

available through the NIST Chemistry WebBook.[9]

Safety and Handling
While not classified as a hazardous substance under GHS by all suppliers, some sources

indicate it can cause skin, eye, and respiratory irritation.[6] Adherence to standard laboratory

safety practices is essential.

Hazard and Precautionary Statements
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GHS Classification Statement Source(s)

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[6][8]

Precautionary Statements

P261: Avoid breathing

vapors/spray.P280: Wear

protective gloves/eye

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[6][8]

Handling and Storage
Handling: Use in a well-ventilated area.[8] Avoid contact with skin, eyes, and clothing.[8]

Wash hands thoroughly after handling.[8]

Storage: Store in a cool, dry, and well-ventilated place.[6] Keep the container tightly closed.

[6][8] The recommended storage temperature is often 2-8°C in a refrigerator.[3]

Personal Protective Equipment (PPE): Standard PPE, including safety goggles with side-

shields, chemical-resistant gloves, and a lab coat, is recommended.[8][11]

Applications in Research and Drug Development
Monomethyl adipate's primary value lies in its role as a versatile synthetic intermediate.[3][4]

[5] Its bifunctional nature allows for selective chemical modifications at either the acid or the

ester terminus.

Key Applications:
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Histone Deacetylase (HDAC) Inhibitors: It is used as a starting material to prepare 1,3,4-

thiadiazole hydroxamic acid derivatives, which have shown potential as novel antitumor

agents by acting as HDAC inhibitors.[1][3][4]

Selectin Inhibitors: The compound is a precursor for synthesizing mannose-linked

biphenylylacetic acid derivatives, which are being investigated as novel inhibitors of selectin-

mediated cell adhesion.[1][3][4]

Analytical Standards: Monomethyl adipate serves as a reference standard and is used in

analytical method development, validation, and quality control for the production of other

active pharmaceutical ingredients, such as Thioctic Acid.[12][13]

Starting Material
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Caption: Role of Monomethyl Adipate as a key synthetic intermediate.

Experimental Protocols
Synthesis of Monomethyl Adipate
A common method for synthesizing monomethyl adipate is the direct esterification of adipic

acid with methanol. Selectivity for the monoester over the diester is a key challenge, often

controlled by the molar ratio of the reactants and the choice of catalyst.[2]

Methodology: Acid-Catalyzed Esterification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9683693.htm
https://www.pharmaffiliates.com/en/627-91-8-monomethyl-adipate-pa270024332.html
https://theclinivex.com/monomethyl-adipate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9683693.htm
https://www.pharmaffiliates.com/en/627-91-8-monomethyl-adipate-pa270024332.html
https://theclinivex.com/monomethyl-adipate.html
https://www.benchchem.com/product/b1677414?utm_src=pdf-body
https://www.chemwhat.com/monomethyl-adipate-cas-627-91-8-2/
https://www.cleanchemlab.com/product-details/Monomethyl-Adipate
https://www.benchchem.com/product/b1677414?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677414?utm_src=pdf-body
https://www.benchchem.com/product/b1677414?utm_src=pdf-body
https://www.benchchem.com/product/b1677414?utm_src=pdf-body
https://www.benchchem.com/product/b1677414
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactant Preparation: Adipic acid and a solvent such as toluene are added to a three-

necked glass reactor equipped with a stirrer and reflux condenser.[14][15]

Catalyst Addition: A pre-treated acid catalyst, such as macroporous cation exchange resin

(e.g., Amberlyst 15), is added to the mixture.[14][15]

Esterification: Methanol is added to the reactor. The mixture is heated to a controlled

temperature (e.g., 60-100°C) and stirred for a set duration (e.g., 60-300 minutes) to facilitate

the esterification reaction.[14][15]

Catalyst Removal: After the reaction is complete, the mixture is cooled, and the solid resin

catalyst is removed by filtration.[14]

Purification: The filtrate is further cooled (e.g., to 15-25°C) to precipitate any unreacted adipic

acid, which is then filtered off. The resulting solution containing monomethyl adipate is

washed with deionized water.

Isolation: The solvent is removed via reduced pressure condensation, and the final product is

isolated and further purified by distillation.[14] A yield of 80% has been reported using this

general approach.[16]
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Caption: General experimental workflow for the synthesis of monomethyl adipate.

Analytical Procedures
Methodology: Reaction Monitoring and Purity Analysis

Titration: The progress of the esterification reaction can be monitored by analyzing samples

from the reaction mixture. The quantity of unreacted acid (adipic acid and monomethyl
adipate) can be determined by titration against a standardized alcoholic NaOH solution

using phenolphthalein as an indicator.[15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1677414?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677414?utm_src=pdf-body
https://www.benchchem.com/product/b1677414?utm_src=pdf-body
https://www.benchchem.com/product/b1677414?utm_src=pdf-body
https://sphinxsai.com/2014/ch_vol6_no11/5/(4872-4877)%20014.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gas Chromatography (GC): GC analysis is used to confirm titration results and determine

the purity of the final product. A suitable column, such as a Carbowax column with a Flame

Ionization Detector (FID), can be employed.[14][15] An internal standard, like para-cymene,

may be used for quantitative analysis.[15]

Conclusion
Monomethyl adipate (CAS 627-91-8) is a functionally significant molecule with well-

characterized physicochemical and spectroscopic properties. Its utility as a bifunctional

intermediate is evident from its application in the synthesis of potential therapeutic agents,

including HDAC and selectin inhibitors. For researchers and drug development professionals, a

thorough understanding of its properties, synthesis, and handling protocols is crucial for its

effective and safe utilization in the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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